Cas no 2229302-32-1 (5-(1-benzylpiperidin-2-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1-benzylpiperidin-2-yl)-1H-imidazol-2-amine
• CAS No: 2229302-32-1
• MF: C₁₅H₂₀N₄
• MW: 256.346102714539
• CID: 5804609
• PubChem ID: 165828644
• Update Time: 2025-05-20

5-(1-benzylpiperidin-2-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-benzylpiperidin-2-yl)-1H-imidazol-2-amine
• EN300-1862926
• 2229302-32-1

• Inchi： 1S/C15H20N4/c16-15-17-10-13(18-15)14-8-4-5-9-19(14)11-12-6-2-1-3-7-12/h1-3,6-7,10,14H,4-5,8-9,11H2,(H3,16,17,18)
• InChI Key： JJUGFKZCESBLAT-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1C1=CN=C(N)N1

Computed Properties

• Exact Mass: 256.16879665g/mol
• Monoisotopic Mass: 256.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.9Ų

Additional information on 5-(1-benzylpiperidin-2-yl)-1H-imidazol-2-amine

5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine: A Comprehensive Overview

5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine (CAS No. 2229302-32-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, anti-inflammatory, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine.

Chemical Structure and Synthesis

The molecular structure of 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine is characterized by a central imidazole ring substituted with a 1-benzylpiperidine moiety at the 5-position and an amino group at the 2-position. This unique arrangement of functional groups imparts specific chemical and biological properties to the compound. The synthesis of 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine typically involves multi-step reactions, starting from readily available starting materials such as benzyl chloride and piperidine. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and potential pharmaceutical applications.

Biological Activities

5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. One of the key areas of interest is its potential as an antidepressant agent. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, possibly through modulation of serotonin and dopamine neurotransmitter systems. Additionally, it has demonstrated neuroprotective properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Pharmacological Mechanisms

The pharmacological mechanisms underlying the biological activities of 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine are multifaceted. Research has indicated that it interacts with various receptors and enzymes in the brain, including serotonin receptors (5-HT_1A, 5-HT_2A) and monoamine oxidase (MAO). These interactions contribute to its antidepressant and neuroprotective effects. Furthermore, studies have shown that 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine can enhance neurogenesis and reduce oxidative stress, which are critical factors in maintaining brain health.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for clinical trials to evaluate the safety and efficacy of 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine. Early-phase clinical trials are currently underway to assess its pharmacokinetic properties, tolerability, and potential side effects in human subjects. Preliminary data from these trials have been encouraging, suggesting that this compound may have a favorable safety profile and therapeutic window.

In addition to its potential as an antidepressant, there is growing interest in exploring the broader therapeutic applications of 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine. Ongoing research is investigating its efficacy in treating anxiety disorders, cognitive impairments, and other CNS-related conditions. The versatility of this compound makes it a valuable candidate for further development in drug discovery programs.

Conclusion

In conclusion, 5-(1-Benzylpiperidin-2-yl)-1H-imidazol-2-amine (CAS No. 2229302-32-1) represents a promising compound with significant potential in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.